Cas no 1706454-43-4 (1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 1706454-43-4
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• MDL: MFCD29034518
• CID: 4611988
• PubChem ID: 86262648
• Update Time: 2025-05-20

1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-(3-pyrrolidinyl)-
• [1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol
• 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol

• MDL： MFCD29034518
• Inchi： 1S/C7H12N4O/c12-5-6-4-11(10-9-6)7-1-2-8-3-7/h4,7-8,12H,1-3,5H2
• InChI Key： OXYWNKORLFUOQX-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C=C(CO)N=N1

Additional information on 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol

1-(Pyrrolidin-3-yl)-1H-1,2,3-Triazol-4-ylmethanol: A Comprehensive Overview

The compound with CAS No. 1706454-43-4, known as 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of the triazole family, which has been extensively studied for its role in drug design and material science. The pyrrolidin ring within its structure contributes to its versatility, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the triazole ring in 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol allows for strong hydrogen bonding capabilities, which are crucial for enhancing bioavailability and stability in biological systems. This property makes it a promising candidate for the development of new drug delivery systems and therapeutic agents.

The synthesis of 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-ylmethanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating the formation of the triazole ring under mild conditions.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it is being explored as a building block for creating bioactive molecules with specific targeting capabilities. Its ability to form stable complexes with metal ions has also made it a valuable component in coordination chemistry and materials science.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-y methanol. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in various chemical environments. These studies have paved the way for more efficient synthesis routes and novel application strategies.

The integration of experimental and computational approaches has been instrumental in unlocking the full potential of this compound. By leveraging cutting-edge research tools and methodologies, scientists are continuously pushing the boundaries of what is possible with triazole-containing compounds like 1-(pyrrolidin -3 -yl) - 1H - 1 , 2 , 3 - triazol - 4 - ylmethanol.

In conclusion, CAS No. 1706454 - 43 - 4, or 1 -( pyrrolidin - 3 - yl ) - 1H - 1 , 2 , 3 - triazol - 4 - ylmethanol, represents a significant advancement in organic chemistry. Its unique structural features and versatile properties make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an increasingly important role in both academic and industrial settings.